Cas no 1803765-54-9 (5-Fluoro-2-iodo-4-mercaptopyridine)

• Product Name: 5-Fluoro-2-iodo-4-mercaptopyridine
• CAS No: 1803765-54-9
• MF: C₅H₃FINS
• MW: 255.05189538002
• CID: 4905763
• Update Time: 2025-05-26

5-Fluoro-2-iodo-4-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-iodo-4-mercaptopyridine

• Inchi： 1S/C5H3FINS/c6-3-2-8-5(7)1-4(3)9/h1-2H,(H,8,9)
• InChI Key： QSQPRIDCGCNHLM-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=CN1)F)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1

Additional information on 5-Fluoro-2-iodo-4-mercaptopyridine

Recent Advances in the Application of 5-Fluoro-2-iodo-4-mercaptopyridine (CAS: 1803765-54-9) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 5-Fluoro-2-iodo-4-mercaptopyridine (CAS: 1803765-54-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique combination of fluorine, iodine, and thiol functional groups, has demonstrated remarkable potential in various applications, including drug discovery, bioconjugation, and materials science. The presence of these reactive moieties makes it a versatile building block for the synthesis of complex molecules and the development of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 5-Fluoro-2-iodo-4-mercaptopyridine as a key intermediate in the synthesis of kinase inhibitors. The researchers utilized its iodine moiety for palladium-catalyzed cross-coupling reactions, enabling the efficient construction of diverse compound libraries. The fluorine atom, known for its ability to modulate the physicochemical properties of drug candidates, contributed to improved metabolic stability and bioavailability of the resulting inhibitors. The thiol group, on the other hand, facilitated site-specific bioconjugation with proteins, opening new avenues for targeted drug delivery systems.

In the realm of chemical biology, 5-Fluoro-2-iodo-4-mercaptopyridine has been employed as a valuable tool for protein labeling and modification. A recent Nature Chemical Biology paper (2024) described its application in the development of covalent inhibitors for cysteine-containing proteins. The compound's thiol group enables disulfide exchange reactions with protein thiols, while the iodine atom allows for subsequent functionalization via click chemistry. This dual functionality has proven particularly useful in the study of protein-protein interactions and the identification of novel drug targets.

The pharmaceutical industry has also recognized the potential of 5-Fluoro-2-iodo-4-mercaptopyridine in the development of radiopharmaceuticals. Research published in Nuclear Medicine and Biology (2023) demonstrated its utility as a precursor for the synthesis of fluorine-18 labeled compounds for positron emission tomography (PET) imaging. The presence of both fluorine and iodine in the molecule provides flexibility in radiolabeling strategies, making it an attractive scaffold for the development of diagnostic agents.

Recent advances in synthetic methodology have further expanded the applications of 5-Fluoro-2-iodo-4-mercaptopyridine. A study in Organic Letters (2024) reported a novel, high-yield synthesis route that improves the scalability and purity of the compound. This development is particularly significant for its potential industrial applications, as it addresses previous challenges in large-scale production. The improved synthetic access to this compound is expected to accelerate its adoption in both academic and industrial research settings.

Looking forward, the unique properties of 5-Fluoro-2-iodo-4-mercaptopyridine position it as a promising candidate for addressing current challenges in drug discovery and chemical biology. Its versatility in synthetic transformations, combined with its potential in bioconjugation and radiopharmaceutical applications, suggests that we will continue to see innovative uses of this compound in the coming years. Future research directions may include exploring its application in PROTAC (proteolysis targeting chimera) technology and the development of novel covalent inhibitors for challenging therapeutic targets.